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Abstract

Tryptamine hydrochloride (CAS No: 343-94-2) is the salt form of tryptamine, a monoamine
alkaloid endogenously present in the mammalian brain and found in a wide variety of plants
and fungi.[1] Functioning as a neuromodulator and neurotransmitter, tryptamine and its
derivatives are pivotal in neurobiology, pharmacology, and medicinal chemistry.[1][2] This
technical guide provides an in-depth overview of tryptamine hydrochloride, including its
chemical properties, biosynthesis, and mechanism of action. It further details experimental
protocols for its analysis and presents key quantitative data on its receptor binding affinities,
serving as a critical resource for professionals in life sciences and drug development.

Core Chemical and Physical Properties

Tryptamine hydrochloride is a white to off-white crystalline powder.[3] Its fundamental
properties are summarized in the table below, providing a foundational reference for
experimental design and execution.
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Property Value References
CAS Number 343-94-2 [2][41[5]
Molecular Formula C10H13CIN2 [2][5][6]
Molecular Weight 196.68 g/mol [2][5]
Appearance White to off-white solid/powder  [2][7]

Melting Point 253-255 °C [4]

Solubility Soluble in water (50 mg/mL) [3]

2-(1H-indol-3-yl)ethan-1-
IUPAC Name ] ] [8]
amine;hydrochloride

Biological Significance and Mechanism of Action

Tryptamine's biological significance stems from its role as a trace amine neurotransmitter and
its structural relationship to key neurochemicals like serotonin (5-hydroxytryptamine) and
melatonin.[1][3] It is biosynthesized from the essential amino acid L-tryptophan through
decarboxylation.

Biosynthesis and Metabolism

The primary biosynthetic pathway for tryptamine involves the enzymatic decarboxylation of L-
tryptophan by aromatic L-amino acid decarboxylase (AADC).[9] Tryptamine is then
metabolized, primarily through oxidative deamination by monoamine oxidase (MAO), to form
indole-3-acetaldehyde.[4][9]
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Tryptamine Biosynthesis and Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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